Cas no 139297-83-9 (2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]-)

• Product Name: 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]-
• CAS No: 139297-83-9
• MF: C₁₀H₈ClF₃O
• MW: 236.618132591248
• MDL: MFCD11621973
• CID: 1266834
• PubChem ID: 13558297
• Update Time: 2025-11-01

2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]-
• 1-chloro-3-(3-(trifluoromethyl)phenyl)propan-2-one
• SCHEMBL2407518
• CS-0311054
• Z408178488
• MFCD11621973
• G51828
• 1-Chloro-3-[3-(trifluoromethyl)phenyl]propan-2-one
• EN300-6222157
• 139297-83-9

• MDL： MFCD11621973
• Inchi： 1S/C10H8ClF3O/c11-6-9(15)5-7-2-1-3-8(4-7)10(12,13)14/h1-4H,5-6H2
• InChI Key： VVDXMNPQTDDCBP-UHFFFAOYSA-N
• SMILES： ClCC(CC1C=CC=C(C(F)(F)F)C=1)=O

Computed Properties

• Exact Mass: 236.02164
• Monoisotopic Mass: 236.0215771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]-

Introduction to 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- (CAS No. 139297-83-9)

2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- (CAS No. 139297-83-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 1-Chloro-3-(3-trifluoromethylphenyl)-2-propanone, is characterized by its unique molecular structure and functional groups, which confer it with a range of interesting properties and potential applications.

The molecular formula of 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- is C₁₀H₉ClF₃O, and it has a molecular weight of approximately 245.63 g/mol. The compound features a ketone group (C=O), a chlorine atom, and a trifluoromethyl-substituted phenyl ring. These functional groups contribute to its chemical reactivity and biological activity, making it a valuable intermediate in various synthetic pathways.

In recent years, there has been a growing interest in the use of 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- as a building block for the synthesis of pharmaceuticals and agrochemicals. Its unique combination of functional groups allows for the creation of complex molecules with diverse biological activities. For instance, the presence of the trifluoromethyl group can enhance the metabolic stability and lipophilicity of drug candidates, while the ketone group can participate in various chemical reactions to form new functional entities.

One notable application of 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- is in the development of novel antiviral agents. Recent studies have shown that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The chlorine atom and trifluoromethyl group play crucial roles in modulating the antiviral properties by influencing the binding affinity to viral targets.

Beyond its use in pharmaceuticals, 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- has also found applications in materials science and chemical synthesis. Its reactivity and functional versatility make it an attractive starting material for the preparation of advanced materials with tailored properties. For example, it can be used to synthesize polymers with enhanced thermal stability and mechanical strength, which are essential for various industrial applications.

In the realm of chemical synthesis, 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- serves as a key intermediate in the preparation of chiral compounds. Chirality is a critical aspect in many pharmaceuticals and fine chemicals, as it can significantly affect the biological activity and pharmacokinetics of a molecule. The ability to control chirality during synthesis is therefore highly valued in the development of new drugs and materials.

The synthesis of 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- typically involves multi-step processes that leverage various chemical reactions to introduce the desired functional groups. Common synthetic routes include nucleophilic substitution reactions to introduce the chlorine atom and electrophilic aromatic substitution to add the trifluoromethyl group to the phenyl ring. Advances in catalytic methods have further improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

Safety considerations are an important aspect when handling 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]-. While it is not classified as a hazardous material or controlled substance, proper handling procedures should be followed to ensure workplace safety. This includes using appropriate personal protective equipment (PPE), such as gloves and goggles, and working in well-ventilated areas to minimize exposure to vapors.

In conclusion, 2-Propanone, 1-chloro-3-[3-(trifluoromethyl)phenyl]- (CAS No. 139297-83-9) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique molecular structure and functional groups make it an invaluable intermediate in synthetic chemistry, pharmaceutical development, and materials science. Ongoing research continues to uncover new uses for this compound, further highlighting its importance in modern chemistry.